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Compound of Interest

Compound Name: je-1

Cat. No.: B7765246

For researchers, scientists, and drug development professionals investigating cellular health,
apoptosis, and mitochondrial function, the JC-1 assay is a cornerstone technique for
monitoring mitochondrial membrane potential (AWm). This guide provides a comprehensive
comparison of JC-1 kits from various leading suppliers, offering an objective analysis of their
components, protocols, and available performance data to aid in selecting the most suitable kit
for your research needs.

Principle of the JC-1 Assay

JC-1 (5,5',6,6'-tetrachloro-1,1',3,3'-tetraethylbenzimidazolylcarbocyanine iodide) is a lipophilic,
cationic dye that accumulates in the mitochondria of healthy cells in a potential-dependent
manner. In cells with a high mitochondrial membrane potential, JC-1 forms aggregates that
emit a red to orange fluorescence (approximately 590 nm). Conversely, in apoptotic or
metabolically stressed cells with a low mitochondrial membrane potential, JC-1 remains in its
monomeric form within the cytoplasm, exhibiting a green fluorescence (approximately 527 nm).
[1] The ratio of red to green fluorescence provides a sensitive measure of the mitochondrial
membrane potential.[1]

The following diagram illustrates the principle of the JC-1 assay:
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Caption: Principle of JC-1 Dye for Mitochondrial Membrane Potential Assessment.

Comparison of JC-1 Assay Kits

The following table summarizes the key features of JC-1 kits from prominent suppliers. This

information is based on publicly available data from the suppliers' websites and technical

datasheets.
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Experimental Methodologies

The following sections provide generalized, detailed protocols for the key applications of JC-1
kits. These protocols are a synthesis of information from various supplier manuals and should
be adapted based on the specific cell type and experimental conditions.

Experimental Workflow Overview
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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